Cas no 1502930-73-5 (2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 1502930-73-5
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• MDL: MFCD26827557
• CID: 5611833
• PubChem ID: 82606889
• Update Time: 2025-05-21

2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3492122
• 2-(piperazin-1-yl)-1,3-oxazole-4-carboxylic acid
• 1502930-73-5
• 4-Oxazolecarboxylic acid, 2-(1-piperazinyl)-
• 2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid

• MDL： MFCD26827557
• Inchi： 1S/C8H11N3O3/c12-7(13)6-5-14-8(10-6)11-3-1-9-2-4-11/h5,9H,1-4H2,(H,12,13)
• InChI Key： RBLDTQFEARUMGN-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1N1CCNCC1

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 410.4±55.0 °C(Predicted)
• pka: 1.14±0.10(Predicted)

Additional information on 2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid

2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid: A Versatile Building Block in Medicinal Chemistry

2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 1502930-73-5) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This piperazine-oxazole hybrid structure combines two privileged pharmacophores, making it an important scaffold for drug development. The compound's unique molecular architecture features both hydrogen bond donors and acceptors, which contributes to its versatile interactions with biological targets.

The growing interest in 2-(Piperazin-1-yl)-1,3-oxazole derivatives stems from their potential applications in addressing current medical challenges. Researchers are particularly interested in how this oxazole-carboxylic acid compound can be modified to create novel therapeutics for neurological disorders, given the piperazine moiety's known CNS activity. The compound's drug-like properties and favorable physicochemical characteristics make it an excellent candidate for further medicinal chemistry exploration.

From a synthetic chemistry perspective, 1502930-73-5 offers multiple sites for structural modification. The carboxylic acid group allows for easy derivatization into amides or esters, while the piperazine nitrogen can be functionalized to alter the compound's physicochemical properties. This flexibility has led to its use in combinatorial chemistry and high-throughput screening platforms, where researchers seek to identify new bioactive molecules.

The pharmaceutical industry has shown increasing demand for piperazine-containing heterocycles like this compound, as evidenced by recent patent filings and scientific publications. Its molecular weight of 197.21 g/mol and balanced lipophilicity profile make it particularly attractive for developing orally bioavailable drugs. Many researchers are investigating its potential as a kinase inhibitor scaffold or as a component in targeted drug delivery systems.

Recent advances in fragment-based drug discovery have highlighted the importance of small, rigid heterocycles like 2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid. The compound's relatively flat structure allows for efficient molecular docking studies, while its polar groups facilitate water solubility - a crucial factor in drug development. These characteristics answer many researchers' questions about finding the right balance between molecular complexity and drug-like properties.

The synthesis of CAS 1502930-73-5 typically involves the condensation of appropriate piperazine derivatives with oxazole precursors, followed by carboxylation. Process chemists have developed several optimized routes to produce this compound with high yield and purity, addressing common queries about scalable synthesis methods for such heterocyclic systems. The availability of this building block from commercial suppliers has significantly accelerated research in this area.

In the context of current pharmaceutical trends, this compound aligns well with the growing interest in polypharmacology approaches. The simultaneous presence of piperazine and oxazole moieties in 2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid allows for interactions with multiple biological targets, which is particularly valuable in complex disease areas like oncology and CNS disorders. Researchers are actively exploring how modifications to this core structure can enhance target selectivity and therapeutic efficacy.

From a regulatory perspective, compounds like 1502930-73-5 offer advantages in drug development pipelines. Their well-characterized chemistry and established safety profiles of similar structures help address frequent questions about preclinical development timelines and regulatory approval pathways. The compound's structural features also lend themselves well to intellectual property strategies, as they can be readily modified to create novel chemical entities.

The future applications of 2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid appear promising, particularly in the development of next-generation therapeutics. Its compatibility with modern medicinal chemistry approaches and computational drug design methods positions it as a valuable tool for addressing unmet medical needs. As research continues, we can expect to see more derivatives of this compound entering various stages of drug development.

For researchers working with piperazine-oxazole hybrids, proper handling and storage of CAS 1502930-73-5 are essential to maintain compound integrity. Standard laboratory practices for handling organic compounds should be followed, with particular attention to protecting the carboxylic acid group from moisture. These considerations address common practical questions about compound stability and storage conditions in research settings.

The commercial availability of 2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid has made it more accessible to researchers worldwide, facilitating collaborative efforts in drug discovery. Suppliers typically provide comprehensive analytical data (HPLC, NMR, MS) to ensure researchers can verify the compound's identity and purity - addressing key concerns about material characterization in pharmaceutical research.

In conclusion, 2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 1502930-73-5) represents an important chemical building block with wide-ranging applications in medicinal chemistry. Its unique combination of structural features, synthetic versatility, and drug-like properties make it a valuable tool for addressing current challenges in pharmaceutical research and development.